Ethyl 4-(2-((3,4-dimethylphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-(3,4-dimethylanilino)-2-oxoacetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O4/c1-4-25-18(24)21-9-7-14(8-10-21)19-16(22)17(23)20-15-6-5-12(2)13(3)11-15/h5-6,11,14H,4,7-10H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: SGJCQPWIMYUQOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol
• CAS No.: 1206991-86-7

Description

Ethyl 4-(2-((3,4-dimethylphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Peptide Chemistry

One research avenue explores the utility of certain groups for carboxyl-protection in peptide chemistry. For instance, the 2-(diphenylphosphino)ethyl group has been identified for carboxyl-protection of amino acids or peptides, showcasing stability under standard conditions for peptide synthesis and allowing deprotection under mild conditions (Chantreux et al., 1984).

Antitumor and Antioxidant Activities

Compounds derived from ethyl piperidine-1-carboxylate have been investigated for their antitumor and antioxidant activities. For instance, certain benzothiophenes synthesized via cyanoacylation exhibit promising antioxidant activities (Bialy & Gouda, 2011).

Antibacterial Applications

The synthesis of acetamide derivatives bearing azinane and oxadiazole heterocyclic cores has been pursued, with evaluations of their antibacterial potentials revealing moderate inhibitors, particularly against Gram-negative bacterial strains (Iqbal et al., 2017).

Anticancer Agents

Another application is the development of anticancer agents. Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents, highlighting their potential in cancer treatment (Rehman et al., 2018).

Dyeing Polyester Fibres

The synthesis of ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and its application in dyeing polyester fibers have been explored, indicating its utility in producing various shades with very good levelness on polyester fabric (Iyun et al., 2015).